![molecular formula C13H17BrN2O B1528833 3-Amino-1-(4-bromo-2,6-dimethylphenyl)piperidin-2-one CAS No. 1480961-41-8](/img/structure/B1528833.png)
3-Amino-1-(4-bromo-2,6-dimethylphenyl)piperidin-2-one
Overview
Description
“3-Amino-1-(4-bromo-2,6-dimethylphenyl)piperidin-2-one” is a chemical compound with the molecular weight of 283.21 . It is used for pharmaceutical testing .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the catalytic protodeboronation of pinacol boronic esters has been utilized in the synthesis of related compounds . This process involves a radical approach and is paired with a Matteson–CH2–homologation .Molecular Structure Analysis
The molecular structure of “this compound” includes a piperidine ring, which is a common feature in many pharmaceutical compounds . The compound also contains a bromine atom and two methyl groups attached to the phenyl ring .Chemical Reactions Analysis
The compound can potentially undergo various chemical reactions. For example, the bromine atom on the phenyl ring can be replaced via nucleophilic aromatic substitution reactions. The amino group can also participate in reactions such as acylation or alkylation .Scientific Research Applications
Synthesis and Biological Evaluation
A study detailed the synthesis of a new series of compounds involving a structure similar to "3-Amino-1-(4-bromo-2,6-dimethylphenyl)piperidin-2-one". These compounds were synthesized for their potential biological activities, particularly targeting butyrylcholinesterase (BChE) enzyme inhibition. The research involved converting organic acids into esters, hydrazides, and then to the target compounds, which were further evaluated for their ligand-BChE binding affinity through molecular docking studies. This study highlights the compound's utility in medicinal chemistry, especially in designing inhibitors for enzymes like BChE which are relevant in conditions like Alzheimer's disease (Khalid et al., 2016).
Chemical Reactions and Structural Analysis
Another research focused on the reactions of the isoxazolinopyridinium cation with amines, including structures similar to "this compound". This study aimed at understanding the formation of specific chemical structures and their transformations, contributing to the field of organic chemistry and material science by elucidating reaction mechanisms and potential applications of the resulting compounds in various domains (Eisenthal et al., 1967).
Antioxidant Potency and NMR Study
Research on "3,5-dimethyl-2,6-bis(2,4-dichlorophenyl) piperidin-4-one," a compound with a core structure resembling "this compound," was synthesized and its antioxidant efficacy was evaluated. The study involved a modified Mannich condensation and characterized the molecule using NMR, IR, and elemental analysis, focusing on its conformation and the interaction between protons and substituents. The antioxidant potency of the molecule was assessed, highlighting its potential in pharmaceutical applications and material science (Dineshkumar & Parthiban, 2022).
Future Directions
The future directions for research on “3-Amino-1-(4-bromo-2,6-dimethylphenyl)piperidin-2-one” could include further exploration of its synthesis, chemical reactivity, and potential biological activity. Additionally, more detailed studies on its physical and chemical properties, as well as safety and hazard assessments, would be beneficial .
Properties
IUPAC Name |
3-amino-1-(4-bromo-2,6-dimethylphenyl)piperidin-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17BrN2O/c1-8-6-10(14)7-9(2)12(8)16-5-3-4-11(15)13(16)17/h6-7,11H,3-5,15H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJUNVUNVHHGSCA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1N2CCCC(C2=O)N)C)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17BrN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.